N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H21N3O/c1-5-6-13-10-15(19(4)18-13)16(20)17-14-8-7-11(2)9-12(14)3/h7-10H,5-6H2,1-4H3,(H,17,20)
• InChI Key: RICHPVTXBIEVIV-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C(=O)NC2=C(C=C(C=C2)C)C)C

Description

N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. Adenosine is a neurotransmitter that plays an important role in regulating various physiological processes. The adenosine A1 receptor is widely distributed in the brain and is involved in the modulation of neurotransmitter release, neuronal excitability, and synaptic plasticity. DPCPX has been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide selectively binds to the adenosine A1 receptor and blocks its activation by adenosine. Adenosine is released in response to various physiological stressors, such as hypoxia, ischemia, and inflammation. Activation of the adenosine A1 receptor leads to the inhibition of neurotransmitter release, neuronal excitability, and synaptic plasticity. By blocking the adenosine A1 receptor, N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide enhances neurotransmitter release, neuronal excitability, and synaptic plasticity, which may underlie its neuroprotective and cognitive-enhancing effects.
Biochemical and physiological effects:
N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to have several biochemical and physiological effects. It has been shown to increase the release of acetylcholine, dopamine, and glutamate in various brain regions. N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has also been shown to increase cerebral blood flow and oxygen consumption in animal models of stroke and traumatic brain injury. In addition, N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to increase the expression of various neurotrophic factors, such as brain-derived neurotrophic factor (BDNF) and glial cell line-derived neurotrophic factor (GDNF).

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has several advantages for lab experiments. It is a highly selective antagonist of the adenosine A1 receptor, which allows for the specific modulation of adenosine A1 receptor signaling. N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is also relatively stable and can be easily synthesized in large quantities. However, N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has several limitations for lab experiments. It has poor solubility in aqueous solutions, which can limit its bioavailability and efficacy. In addition, N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide can have off-target effects on other adenosine receptor subtypes, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. One direction is to investigate its potential therapeutic applications in various neurological disorders, such as stroke, traumatic brain injury, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate its potential analgesic effects in animal models of chronic pain. In addition, future research could focus on developing more potent and selective antagonists of the adenosine A1 receptor, which could have improved efficacy and fewer off-target effects.

Synthesis Methods

N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide can be synthesized by several methods. One of the most common methods involves the reaction of 2,4-dimethylphenylhydrazine with 1-methyl-3-propyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid, followed by the acylation of the resulting product with acetic anhydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In addition, N-(2,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been studied for its potential analgesic effects in animal models of chronic pain.